2-[1-(2,2-Dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol

• Molecular Formula: C14H26O3
• Molecular Weight: 242.35 g/mol
• IUPAC Name: 2-[1-(2,2-dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol
• InChI: InChI=1S/C14H26O3/c1-13(2)16-10-12(11-17-13)14(8-9-15)6-4-3-5-7-14/h12,15H,3-11H2,1-2H3
• InChI Key: LVSHFONHSREMBY-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(CO1)C2(CCCCC2)CCO)C

Description

2-[1-(2,2-Dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol is a useful research compound. Its molecular formula is C14H26O3 and its molecular weight is 242.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[1-(2-hydroxyethyl)cyclohexyl]propane-1,3-diol (200 mg) in acetone (10 mL) were added 2,2,-dimethoxypropane (206 mg) and p-toluenesulfonic acid (17 mg) at room temperature. After stirring the solution at room temperature for 48 hours, a saturated aqueous sodium bicarbonate solution was added thereto, and it was concentrated under reduced pressure. To the resulting residue were added diethyl ether and water, and it was extracted with diethyl ether. The organic layer was washed in turn with 0.5N hydrochloric acid, water and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was purified by chromatography (silica gel, hexane:ethyl acetate=1:1 to 1:2) to give the title compound (190 mg).